N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide
Overview
Description
N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide is a member of pyrazoles.
Scientific Research Applications
Anticancer Activity
N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide and similar compounds have been explored for their anticancer potential. For instance, new derivatives of this chemical structure were synthesized and found to exhibit anticancer activity, with some showing high selectivity against human lung adenocarcinoma cells while demonstrating negligible cytotoxicity against healthy cell lines (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Herbicidal Activities
Compounds structurally related to N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide have been reported to possess herbicidal activities. For example, certain N-(1-Arylethenyl)-2-chloroacetamides were synthesized and found to be highly effective against upland weeds (Okamoto, Kato, Kobutani, Ogasawara, Konnai, & Takematsu, 1991).
Antimicrobial and Antitumor Activities
Derivatives of N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide have been evaluated for their antimicrobial and antitumor properties. Certain derivatives demonstrated significant antimicrobial activity against various bacteria and fungi and exhibited notable inhibitory activity against human tumor cell lines (Kaya, Hussin, Yurttaş, Turan-Zitouni, Karaca Gençer, Baysal, Karaduman, & Kaplancıklı, 2017).
Antioxidant and Anti-Inflammatory Properties
Some acetamide derivatives, including those related to N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide, have been synthesized and assessed for antioxidant and anti-inflammatory activities. These compounds have shown promising results in various assays indicating their potential in therapeutic applications (Koppireddi, Komsani, Avula, Pombala, Vasamsetti, Kotamraju, & Yadla, 2013).
Antidiabetic Potential
Acetamide derivatives, structurally related to N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide, have been explored for their potential in treating diabetes. For example, certain derivatives have shown significant hypoglycemic activity in animal models, highlighting their potential as antidiabetic agents (Nikaljea, Choudharia, & Une, 2012).
properties
Product Name |
N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide |
|---|---|
Molecular Formula |
C13H21N3O2 |
Molecular Weight |
251.32 g/mol |
IUPAC Name |
N-(2-methoxyethyl)-2-(5-methyl-4,5,6,7-tetrahydroindazol-2-yl)acetamide |
InChI |
InChI=1S/C13H21N3O2/c1-10-3-4-12-11(7-10)8-16(15-12)9-13(17)14-5-6-18-2/h8,10H,3-7,9H2,1-2H3,(H,14,17) |
InChI Key |
JTTYACLKNABFSJ-UHFFFAOYSA-N |
SMILES |
CC1CCC2=NN(C=C2C1)CC(=O)NCCOC |
Canonical SMILES |
CC1CCC2=NN(C=C2C1)CC(=O)NCCOC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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